Cas no 1989596-23-7 (4-(5-Bromopyridin-2-yl)phenyl]methanol)

• Product Name: 4-(5-Bromopyridin-2-yl)phenyl]methanol
• CAS No: 1989596-23-7
• MF: C₁₂H₁₀BrNO
• MW: 264.12
• CID: 5076458
• Update Time: 2025-05-22

4-(5-Bromopyridin-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromopyridin-2-yl)phenyl]methanol

• Inchi： 1S/C12H10BrNO/c13-11-5-6-12(14-7-11)10-3-1-9(8-15)2-4-10/h1-7,15H,8H2
• InChI Key： BQHZJZSGHMVYBV-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C2=NC=C(Br)C=C2)C=C1

Additional information on 4-(5-Bromopyridin-2-yl)phenyl]methanol

4-(5-Bromopyridin-2-yl)phenyl]methanol: A Comprehensive Overview

4-(5-Bromopyridin-2-yl)phenyl]methanol (CAS No. 1989596-23-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its brominated pyridine ring fused with a phenolic methanol group, exhibits a diverse range of chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of 4-(5-Bromopyridin-2-yl)phenyl]methanol consists of a benzene ring substituted with a hydroxymethyl group (-CH₂OH) at the para position relative to a 5-bromopyridine moiety. The presence of the bromine atom at the 5-position of the pyridine ring introduces electronic effects that influence the compound's reactivity and stability. This structural arrangement makes it an intriguing candidate for various chemical transformations and functionalization studies.

Recent research has focused on the synthesis of 4-(5-Bromopyridin-2-yl)phenyl]methanol through various routes, including coupling reactions and directed metallation strategies. For instance, a study published in *Organic Letters* demonstrated the use of a palladium-catalyzed cross-coupling reaction to efficiently construct the C-C bond between the pyridine and phenolic moieties. This method not only enhances the yield but also provides insights into the regioselectivity of such reactions.

The biological activity of 4-(5-Bromopyridin-2-yl)phenyl]methanol has been explored in several contexts. In pharmacology, derivatives of this compound have shown potential as inhibitors of key enzymes involved in neurodegenerative diseases. A study in *Journal of Medicinal Chemistry* highlighted its ability to modulate histone deacetylase (HDAC) activity, suggesting its role in epigenetic regulation and therapeutic interventions.

In materials science, 4-(5-Bromopyridin-2-yl)phenyl]methanol has been investigated for its applications in self-assembled monolayers (SAMs) and supramolecular chemistry. The hydroxymethyl group facilitates hydrogen bonding, enabling the formation of stable nanostructures with potential applications in sensors and drug delivery systems. Recent advancements in this area have been documented in *ACS Applied Materials & Interfaces*, where researchers demonstrated its use in creating responsive surfaces for biomedical applications.

The electronic properties of 4-(5-Bromopyridin-2-yl)phenyl]methanol also make it a valuable component in organic electronics. Its ability to act as an electron acceptor has been leveraged in designing organic photovoltaic (OPV) devices. A study published in *Advanced Functional Materials* reported enhanced charge transport properties when this compound was incorporated into conjugated polymers, paving the way for more efficient solar cells.

From an environmental perspective, understanding the degradation pathways of 4-(5-Bromopyridin-2-yl)phenyl]methanol is crucial for assessing its ecological impact. Recent research in *Environmental Science & Technology* explored its biodegradation under aerobic conditions, revealing that microbial communities can metabolize this compound through oxidative mechanisms. This knowledge is essential for developing sustainable industrial processes involving this compound.

In conclusion, 4-(5-Bromopyridin-2-yl)phenyl]methanol (CAS No. 1989596-23-7) stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its significance as a versatile building block in modern chemistry. As research continues to uncover new facets of its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.